Cas no 1513229-84-9 (3-(2-fluoro-4-methylphenyl)-2-methylpropanoic acid)

• Product Name: 3-(2-fluoro-4-methylphenyl)-2-methylpropanoic acid
• CAS No: 1513229-84-9
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• MDL: MFCD26639658
• CID: 5526325
• PubChem ID: 83699001
• Update Time: 2025-05-19

3-(2-fluoro-4-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluoro-4-methylphenyl)-2-methylpropionic acid
• Benzenepropanoic acid, 2-fluoro-α,4-dimethyl-
• 3-(2-fluoro-4-methylphenyl)-2-methylpropanoic acid

• MDL： MFCD26639658
• Inchi： 1S/C11H13FO2/c1-7-3-4-9(10(12)5-7)6-8(2)11(13)14/h3-5,8H,6H2,1-2H3,(H,13,14)
• InChI Key： CJUBCTCBFBPBGG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CC1=CC=C(C)C=C1F

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 299.5±25.0 °C at 760 mmHg
• Flash Point: 134.9±23.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(2-fluoro-4-methylphenyl)-2-methylpropanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-fluoro-4-methylphenyl)-2-methylpropanoic acid

3-(2-Fluoro-4-Methylphenyl)-2-Methylpropanoic Acid: A Comprehensive Overview

3-(2-Fluoro-4-Methylphenyl)-2-Methylpropanoic Acid, identified by the CAS number 1513229-84-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often abbreviated as FMPA (Fluorinated Methyl Propanoic Acid), is a derivative of propanoic acid with a substituted phenyl group. Its structure consists of a propanoic acid backbone, where the third carbon is attached to a fluorinated methylphenyl group, specifically at the 2-fluoro and 4-methyl positions of the phenyl ring. This unique substitution pattern imparts distinctive chemical and biological properties to the compound.

The synthesis of 3-(2-Fluoro-4-Methylphenyl)-2-Methylpropanoic Acid involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The fluorination at the 2-position and methylation at the 4-position are critical steps that determine the compound's reactivity and stability. Recent advancements in catalytic fluorination techniques have enabled more efficient and selective synthesis of this compound, reducing production costs and enhancing its scalability for industrial applications.

FMPA has garnered attention due to its potential applications in drug discovery and agrochemicals. Its structure suggests that it could serve as a lead compound for developing new pharmaceutical agents, particularly in the areas of anti-inflammatory and anti-cancer therapies. Recent studies have demonstrated that FMPA exhibits moderate inhibitory activity against certain enzymes associated with inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings have prompted further investigations into its potential as a precursor for more potent drug candidates.

In addition to its pharmacological applications, 3-(2-Fluoro-4-Methylphenyl)-2-Methylpropanoic Acid has shown promise in agrochemical research. Its ability to interact with plant hormones, particularly auxins, has led to exploratory studies on its role in plant growth regulation. Researchers have observed that FMPA can modulate auxin signaling pathways in model plants, suggesting its potential use as a growth regulator or herbicide.

The physical properties of FMPA are also noteworthy. It is a white crystalline solid with a melting point of approximately 115°C and a solubility profile that makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Its stability under standard storage conditions further enhances its utility in both laboratory and industrial settings.

From an environmental perspective, the biodegradation and toxicity profiles of FMPA are currently under investigation. Preliminary data indicate that it undergoes microbial degradation under aerobic conditions, though the rate and extent of this process require further study. Regulatory agencies are closely monitoring these findings to ensure compliance with environmental safety standards.

In conclusion, 3-(2-Fluoro-4-Methylphenyl)-2-Methylpropanoic Acid, CAS No. 1513229-84-9, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool in drug discovery, agrochemical development, and materials science. Continued research into its properties will undoubtedly unlock new opportunities for leveraging this compound in innovative ways.